Cas no 2060005-99-2 ((3,5,5-Trimethyloxolan-3-yl)methanamine)

• Product Name: (3,5,5-Trimethyloxolan-3-yl)methanamine
• CAS No: 2060005-99-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD30487940
• CID: 5612756
• PubChem ID: 131550170
• Update Time: 2025-11-01

(3,5,5-Trimethyloxolan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-330235
• (3,5,5-trimethyloxolan-3-yl)methanamine
• 2060005-99-2
• (3,5,5-Trimethyloxolan-3-yl)methanamine

• MDL： MFCD30487940
• Inchi： 1S/C8H17NO/c1-7(2)4-8(3,5-9)6-10-7/h4-6,9H2,1-3H3
• InChI Key： URHAEZCSYBCRNW-UHFFFAOYSA-N
• SMILES： O1CC(C)(CN)CC1(C)C

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on (3,5,5-Trimethyloxolan-3-yl)methanamine

Introduction to (3,5,5-Trimethyloxolan-3-yl)methanamine and CAS No. 2060005-99-2

Compound with the CAS number 2060005-99-2 and the product name (3,5,5-Trimethyloxolan-3-yl)methanamine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of (3,5,5-Trimethyloxolan-3-yl)methanamine consists of a cyclohexane ring substituted with three methyl groups at the 3rd, 5th, and 5th positions, respectively. This specific arrangement contributes to its distinct chemical behavior and reactivity. The presence of the oxolane ring enhances its stability while allowing for versatile interactions with biological molecules. Such structural features make it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The cyclohexane derivative (3,5,5-Trimethyloxolan-3-yl)methanamine has shown promise in preliminary studies as a potential modulator of enzyme activity and receptor binding. Its ability to interact with specific targets in the brain has led researchers to investigate its potential as a therapeutic agent.

One of the most compelling aspects of (3,5,5-Trimethyloxolan-3-yl)methanamine is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. These derivatives are being tested in various preclinical models to evaluate their efficacy and safety profiles. The compound’s versatility makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs.

The synthesis of (3,5,5-Trimethyloxolan-3-yl)methanamine involves multi-step organic reactions that highlight the compound’s synthetic utility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These methodologies include catalytic hydrogenation, nucleophilic substitution reactions, and ring-closing metathesis techniques.

The chemical properties of this compound have also been explored in detail through spectroscopic and crystallographic analyses. Nuclear magnetic resonance (NMR) spectroscopy has provided insights into its molecular structure, confirming the presence of the oxolane ring and methyl substituents. X-ray crystallography has further elucidated its three-dimensional conformation, offering valuable data for computational modeling studies.

In the realm of computational chemistry, (3,5,5-Trimethyloxolan-3-yl)methanamine has been used as a reference compound to develop predictive models for drug-like properties. These models help researchers assess the likelihood of a compound’s success in clinical trials by predicting parameters such as solubility, permeability, and metabolic stability. The compound’s well-characterized structure makes it an ideal candidate for benchmarking new synthetic strategies.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers alike. Several academic institutions have published papers detailing their findings on the compound’s interactions with biological targets. These studies have revealed novel mechanisms of action that could lead to breakthroughs in treating various diseases.

In addition to its pharmaceutical applications, (3,5,5-Trimethyloxolan-3-yl)methanamine has shown promise in material science research. Its unique structural features make it a candidate for developing new materials with specialized properties. For instance, researchers are exploring its use in creating polymers with enhanced mechanical strength or thermal stability.

The future direction of research on this compound is likely to focus on expanding its applications across multiple domains. As our understanding of biological systems continues to grow, new opportunities will arise for utilizing (3,5,5-Trimethyloxolan-3-yl)methanamine in innovative ways. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical solutions that benefit society.